Cas no 2229198-22-3 (1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229198-22-3
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6327076
• PubChem ID: 165615568
• Update Time: 2025-05-21

1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1818337
• 2229198-22-3

• Inchi： 1S/C9H12O4/c1-8(4-13-5-8)9(7(11)12)2-6(10)3-9/h2-5H2,1H3,(H,11,12)
• InChI Key： BQPJCANKCXTDOI-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid

1-(3-Methyloxetan-3-yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229198-22-3) is a unique organic molecule with a complex structure that has garnered attention in various scientific fields. This compound belongs to the class of cyclic carboxylic acids, characterized by its cyclobutane ring fused with an oxetane moiety. The presence of the oxetane group introduces interesting stereochemical and electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid in the field of drug discovery. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. For instance, researchers have explored its ability to modulate enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. These findings underscore its potential as a lead compound for developing innovative pharmaceuticals.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The cyclobutane ring, known for its strained geometry, contributes to the molecule's mechanical properties. Studies have shown that derivatives of 1-(3-methyloxetan-3-yl)-3-oxocyclobutane-1-carboxylic acid can be used as building blocks for advanced polymers and materials with tailored mechanical and thermal properties. This versatility makes it a valuable component in the development of high-performance materials.

The synthesis of 1-(3-methyloxetan-3-yl)-3-Oxocyclobutane carboxylic acid involves a multi-step process that combines organic synthesis techniques with stereochemical control. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring the scalability of production. These advancements in synthetic methodology have paved the way for further exploration of its applications across diverse industries.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed in recent studies. Results indicate that it exhibits moderate biodegradation under specific conditions, which is crucial for its safe application in industrial processes. This information is vital for regulatory compliance and sustainable practices in chemical manufacturing.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 1-(3-methyloxetan-3-yll)-cyclobutane carboxylic acid. Advanced quantum mechanical calculations have provided insights into its molecular interactions, enabling researchers to predict its behavior in different chemical environments. This computational approach has significantly accelerated the discovery process, reducing reliance on time-consuming experimental methods.

In conclusion, 1-(3-methyloxetan-3-yll)-cyclobutane carboxylic acid (CAS No. 2229198-22) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial advancements.